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Compound of Interest

Compound Name: 3-Vinylpyridine

Cat. No.: B015099

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and hazardous compounds like 3-Vinylpyridine.
This guide provides essential, immediate safety protocols, operational plans, and disposal
procedures to foster a secure research environment.

WARNING: 3-Vinylpyridine is a flammable liquid and vapor that is toxic if swallowed and fatal
in contact with skin.[1] It causes severe skin burns, eye damage, and may lead to an allergic
skin reaction or respiratory irritation.[2] This substance is also toxic to aquatic life with long-
lasting effects.[2]

Personal Protective Equipment (PPE)

A critical first line of defense against exposure is the correct and consistent use of Personal
Protective Equipment. All personnel handling 3-Vinylpyridine must use the following:

o Hand Protection: Wear chemical-impermeable gloves, such as nitrile gloves.[3][4] Inspect
gloves for any signs of degradation or puncture before use.[5]

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and vapors.[6]

o Skin and Body Protection: A lab coat, long-sleeved clothing, and closed-toe shoes are
required.[5][6] For tasks with a higher risk of exposure, full-body protective clothing may be
necessary.[6]
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» Respiratory Protection: All handling of 3-Vinylpyridine should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[2][3][6] If ventilation is inadequate, a
respirator may be required.[7]

Operational Plan for Handling

Adherence to a strict operational protocol is crucial for minimizing risks associated with 3-
Vinylpyridine.

1. Preparation and Handling:

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

e Work in a well-ventilated area, such as a chemical fume hood, to avoid the inhalation of
vapors.[3][6]

» Avoid all personal contact with the substance, including inhalation.[6]

e Do not eat, drink, or smoke in the area where 3-Vinylpyridine is being handled or stored.[6]

[8]
o Keep the container tightly closed when not in use.[6][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[6][8] Use non-
sparking tools and take precautionary measures against static discharge.[3][6][8]

2. Storage:

» Store 3-Vinylpyridine in a cool, dry, and well-ventilated area in its original, tightly sealed
container.[6]

e Some formulations may require storage at freezing temperatures (below 0°C). Always refer
to the manufacturer's specific storage recommendations.

» Store away from incompatible materials such as oxidizing agents, acids, and peroxides.[9]

e The storage area should be locked.[6][8]
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Quantitative Data Summary

Property Value

Molecular Formula C7H7N

Molecular Weight 105.14 g/mol
Appearance Colorless to Yellow Liquid
Purity >96.0% (GC)

Storage Temperature Frozen (<0°C)

Data sourced from Tokyo Chemical Industry Co., Ltd.

Emergency and Disposal Plan

1. Spill Response:
e Minor Spills:

o Immediately evacuate personnel from the affected area.

[e]

Remove all sources of ignition.[3][6]

o

Wear appropriate PPE, including respiratory protection.

[¢]

Contain and absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

[e]

Collect the absorbed material using non-sparking tools and place it in a labeled, sealed
container for disposal.[3][6][9]

o Major Spills:
o Evacuate the area and move upwind.[6]
o Alert the appropriate emergency response team.[6]

o Prevent the spill from entering drains or waterways.[6]
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. First Aid Measures:

If Swallowed: Immediately call a poison control center or doctor.[6] Rinse the mouth but do
NOT induce vomiting.[6]

If on Skin or Hair: Immediately remove all contaminated clothing.[6] Gently wash the affected
area with plenty of soap and water. Seek immediate medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6] Seek
immediate medical attention.[6]

If in Eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses if
present and easy to do so.[6] Continue rinsing and seek immediate medical attention.[6]

. Disposal Plan:

Disposal of 3-Vinylpyridine and its containers must be conducted by a licensed waste
disposal company.[6]

Do not dispose of the chemical into the environment or down the drain.[3][6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow for 3-Vinylpyridine
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Safe Handling and Disposal Workflow for 3-Vinylpyridine

Preparation Emergency Procedures

Verify fume hood functionality Exposure Occurs

A
Gather all required PPE Evacuate and Isolate Area Administer First Aid
A \ A
Locate nearest safety shower and eyewash station Follow Spill Response Protocol Seek Immediate Medical Attention
Handling

Don appropriate PPE

Y

Work within the chemical fume hood

A

Keep container tightly closed when not in use

Y

Use non-sparking tools and avoid ignition sources

Post-Handling

Properly store or dispose of 3-Vinylpyridine

A

Decontaminate work area

Y

Remove and properly store/dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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